2-Chloro-N-(1-methyl-2-oxo-3,4-dihydroquinolin-6-yl)propanamide

• IUPAC Name: 2-chloro-N-(1-methyl-2-oxo-3,4-dihydroquinolin-6-yl)propanamide
• InChI: InChI=1S/C13H15ClN2O2/c1-8(14)13(18)15-10-4-5-11-9(7-10)3-6-12(17)16(11)2/h4-5,7-8H,3,6H2,1-2H3,(H,15,18)
• InChI Key: UYBSPPYFKZGLHD-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC2=C(C=C1)N(C(=O)CC2)C)Cl
• Molecular Formula: C13H15ClN2O2
• Molecular Weight: 266.72 g/mol
• CAS No.: 2411295-38-8

Description

Quinolines are nitrogen-containing bicyclic compounds that are widely found throughout nature in various forms. They are valuable in drug research and development due to their interesting pharmaceutical and biological activities.

Molecular Structure Analysis

Quinolin-2,4-dione displays different tautomeric forms between the carbonyl groups, CH 2 -3 and NH of the quinoline moiety. X-ray structure analyses of numerous compounds of that class have shown that the structure of 1B is the most common form.

Chemical Reactions Analysis

Quinoline derivatives exhibit good antimicrobial activity against various Gram-positive and Gram-negative microbial species. The antimicrobial activity of quinoline derivatives depends on the substitution on the heterocyclic pyridine ring rather than the aromatic moiety.

Mechanism of Action

The mechanism of action of quinoline derivatives is often related to their ability to inhibit DNA synthesis by promoting cleavage of bacterial DNA gyrase and type IV topoisomerase, ultimately leading to rapid bacterial death.

Safety and Hazards

The safety and hazards of a compound depend on its specific properties. Quinoline derivatives are used extensively in treatment of various infections, but like all drugs, they may have side effects.

Future Directions

The future directions in the field of quinoline derivatives involve the synthesis of new structural prototypes with more effective antimalarial, antimicrobial, and anticancer activity.